66-77-3

1-Naphthaldehyde

In Stock

• CAS RN:
• 66-77-3

• Formula:
• C11H8O

• InChI:
• InChI=1S/C11H8O/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-8H

• InChIKey:
• SQAINHDHICKHLX-UHFFFAOYSA-N

• 1-Naphthaldehyde, also known as alpha-naphthal or 1-formylnaphthalene, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 1-Naphthaldehyde is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1-naphthaldehyde is primarily located in the membrane (predicted from logP). Outside of the human body, 1-naphthaldehyde can be found in a number of food items such as fenugreek, yellow zucchini, lambsquarters, and cloves. This makes 1-naphthaldehyde a potential biomarker for the consumption of these food products.
  1-naphthaldehyde is a naphthaldehyde with a formyl group at position 1. It has a role as a mouse metabolite.

Erythraline

In Stock

• CAS RN:
• 466-77-3

• Formula:
• C18H19NO3

• InChI:
• InChI=1S/C18H19NO3/c1-20-14-3-2-13-5-7-19-6-4-12-8-16-17(22-11-21-16)9-15(12)18(13,19)10-14/h2-3,5,8-9,14H,4,6-7,10-11H2,1H3/t14-,18-/m0/s1

• InChIKey:
• TVOFUERNMZTYRM-KSSFIOAISA-N

• Erythraline is a natural product found in Erythrina crista-galli, Erythrina americana, and other organisms with data available.

Octinoxate

In Stock

• CAS RN:
• 5466-77-3

• Formula:
• C18H26O3

• InChI:
• InChI=1S/C18H26O3/c1-4-6-7-15(5-2)14-21-18(19)13-10-16-8-11-17(20-3)12-9-16/h8-13,15H,4-7,14H2,1-3H3/b13-10+

• InChIKey:
• YBGZDTIWKVFICR-UHFFFAOYSA-N

• 2-Ethylhexyl 4-methoxycinnamate (2-EHMC) is an ultraviolet B (UVB) blocker. Topical application of 2-EHMC prevents UV-induced edema and formation of cyclobutane pyrimidine dimers, a marker of DNA damage, in mouse skin. 2-EHMC is estrogenic, increasing uterine weight in female rats (ED50 = 934 mg/kg per day). It also induces bleaching of A. pulchra coral. Formulations containing 2-EHMC have been used as sunscreens.
  2-Ethylhexyl 4-methoxycinnamate is a commonly used chemical UV filter, which can generally find applications as a sunscreen ingredient.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Octinoxate belongs to a category of compounds called ‘organic UV-filters (UVFs)′  which constit...

2-(1H-pyrrol-1-yl)-1,3-thiazole

In Stock

• CAS RN:
• 50966-77-3

• Formula:
• C7H6N2S

• InChI:
• InChI=1S/C7H6N2S/c1-2-5-9(4-1)7-8-3-6-10-7/h1-6H

• InChIKey:
• UXSYEXOXNYUQHT-UHFFFAOYSA-N

• 2-(1H-pyrrol-1-yl)-1,3-thiazole is a useful research compound. Its molecular formula is C7H6N2S and its molecular weight is 150.2 g/mol. The purity is usually 95%.

N'-[(2-hydroxyphenyl)methylidene]-2-(2-methylphenoxy)acetohydrazide

• CAS RN:
• 92966-77-3

• Formula:
• C16H16N2O3

• InChI:
• InChI=1S/C16H16N2O3/c1-12-6-2-5-9-15(12)21-11-16(20)18-17-10-13-7-3-4-8-14(13)19/h2-10,19H,11H2,1H3,(H,18,20)/b17-10+

• InChIKey:
• AALKCIUWSFSHQP-LICLKQGHSA-N

• N'-[(2-hydroxyphenyl)methylidene]-2-(2-methylphenoxy)acetohydrazide is a useful research compound. Its molecular formula is C16H16N2O3 and its molecular weight is 284.31g/mol. The purity is usually 95%.

Hydroabietyl alcohol

In Stock

• CAS RN:
• 26266-77-3

• Formula:
• C20H34O

• InChI:
• InChI=1S/C20H34O/c1-14(2)15-6-8-17-16(12-15)7-9-18-19(3,13-21)10-5-11-20(17,18)4/h12,14-15,17-18,21H,5-11,13H2,1-4H3/t15?,17-,18-,19-,20+/m0/s1

• InChIKey:
• FLMIYUXOBAUKJM-IUHBKHCYSA-N

• Hydroabietyl alcohol, also known as Hydroabietyl alcohol, is a useful research compound. Its molecular formula is C20H34O and its molecular weight is 290.5 g/mol. The purity is usually 95%.

4-chloro-N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide

In Stock

• CAS RN:
• 393566-77-3

• Formula:
• C10H8ClN3OS2

• InChI:
• InChI=1S/C10H8ClN3OS2/c1-16-10-14-13-9(17-10)12-8(15)6-2-4-7(11)5-3-6/h2-5H,1H3,(H,12,13,15)

• InChIKey:
• DZGNNOXWQVLOQF-UHFFFAOYSA-N

• 4-chloro-N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C10H8ClN3OS2 and its molecular weight is 285.76. The purity is usually 95%.

7-Cyclopentyl-7-oxoheptanoic acid

In Stock

• CAS RN:
• 898766-77-3

• Formula:
• C12H20O3

• InChI:
• InChI=1S/C12H20O3/c13-11(10-6-4-5-7-10)8-2-1-3-9-12(14)15/h10H,1-9H2,(H,14,15)

• InChIKey:
• NCMFHVOZSIOSMD-UHFFFAOYSA-N

• 7-Cyclopentyl-7-oxoheptanoic acid is a useful research compound. Its molecular formula is C12H20O3 and its molecular weight is 212.28 g/mol. The purity is usually 95%.

5-Amino-biphenyl-2-carboxylic acid

In Stock

• CAS RN:
• 754166-77-3

• Formula:
• C13H11NO2

• InChI:
• InChI=1S/C13H11NO2/c14-10-6-7-11(13(15)16)12(8-10)9-4-2-1-3-5-9/h1-8H,14H2,(H,15,16)

• InChIKey:
• KDPVECKHWIOFNR-UHFFFAOYSA-N

• 5-Amino-biphenyl-2-carboxylic acid is a useful research compound. Its molecular formula is C13H11NO2 and its molecular weight is 213.23 g/mol. The purity is usually 95%.

Tert-butyl 3-formyl-1H-indol-4-ylcarbamate

In Stock

• CAS RN:
• 885266-77-3

• Formula:
• C14H16N2O3

• InChI:
• InChI=1S/C14H16N2O3/c1-14(2,3)19-13(18)16-11-6-4-5-10-12(11)9(8-17)7-15-10/h4-8,15H,1-3H3,(H,16,18)

• InChIKey:
• XKYBSNNENLRYPN-UHFFFAOYSA-N

• Tert-butyl 3-formyl-1H-indol-4-ylcarbamate is a useful research compound. Its molecular formula is C14H16N2O3 and its molecular weight is 260.29 g/mol. The purity is usually 95%.

2-Ethyl-5-((4-(2-hydroxyethyl)piperazin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898366-77-3

• Formula:
• C19H24N6O4S

• InChI:
• InChI=1S/C19H24N6O4S/c1-2-15-20-19-24(21-15)18(27)17(30-19)16(13-3-5-14(6-4-13)25(28)29)23-9-7-22(8-10-23)11-12-26/h3-6,16,26-27H,2,7-12H2,1H3

• InChIKey:
• SWPKUUQWGXXGBB-UHFFFAOYSA-N

• 2-Ethyl-5-((4-(2-hydroxyethyl)piperazin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C19H24N6O4S and its molecular weight is 432.5. The purity is usually 95%.

7-methyl-3-oxo-2,4-dihydro-1H-quinoxaline-6-carbonitrile

• CAS RN:
• 186666-77-3

• Formula:
• C10H9N3O

• InChI:
• InChI=1S/C10H9N3O/c1-6-2-8-9(3-7(6)4-11)13-10(14)5-12-8/h2-3,12H,5H2,1H3,(H,13,14)

• InChIKey:
• XWLUIYSUIHFKNP-UHFFFAOYSA-N

• 7-methyl-3-oxo-2,4-dihydro-1H-quinoxaline-6-carbonitrile is a useful research compound. Its molecular formula is C10H9N3O and its molecular weight is 187.2 g/mol. The purity is usually 95%.

4,5-Anhydro-1,2-dideoxy-3-O-methyl-D-ribo-hexa-1-enitol

• CAS RN:
• 131566-77-3

• Formula:
• C7H12O3

• 4,5-Anhydro-1,2-dideoxy-3-O-methyl-D-ribo-hexa-1-enitol is a useful research compound. Its molecular formula is C7H12O3. The purity is usually 95%.

(Z)-2-Cyano-N-(2-phenylethyl)-3-(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)prop-2-enamide

Usually In Stock

• CAS RN:
• 1019066-77-3

• Formula:
• C25H20N4OS

• InChI:
• InChI=1S/C25H20N4OS/c26-17-20(25(30)27-14-13-19-8-3-1-4-9-19)16-21-18-29(22-10-5-2-6-11-22)28-24(21)23-12-7-15-31-23/h1-12,15-16,18H,13-14H2,(H,27,30)/b20-16-

• InChIKey:
• USANXWVNLWPQLI-UHFFFAOYSA-N

• (Z)-2-Cyano-N-(2-phenylethyl)-3-(1-phenyl-3-thiophen-2-ylpyrazol-4-yl)prop-2-enamide is a useful research compound. Its molecular formula is C25H20N4OS and its molecular weight is 424.52. The purity is usually 95%.

2-(3-Bromobenzoyl)-4-methylpyridine

In Stock

• CAS RN:
• 1187166-77-3

• Formula:
• C13H10BrNO

• InChI:
• InChI=1S/C13H10BrNO/c1-9-5-6-15-12(7-9)13(16)10-3-2-4-11(14)8-10/h2-8H,1H3

• InChIKey:
• GEMPDSAOMFCNSR-UHFFFAOYSA-N

• 2-(3-Bromobenzoyl)-4-methylpyridine is a useful research compound. Its molecular formula is C13H10BrNO and its molecular weight is 276.13 g/mol. The purity is usually 95%.

2,7-Diazaspiro[3.5]nonane-2-carboxylic acid, 7-methyl-, 1,1-dimethylethyl ester

In Stock

• CAS RN:
• 1093066-77-3

• Formula:
• C13H24N2O2

• InChI:
• InChI=1S/C13H24N2O2/c1-12(2,3)17-11(16)15-9-13(10-15)5-7-14(4)8-6-13/h5-10H2,1-4H3

• InChIKey:
• SMSDLQBMOVKECF-UHFFFAOYSA-N

• 2,7-Diazaspiro[3.5]nonane-2-carboxylic acid, 7-methyl-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C13H24N2O2 and its molecular weight is 240.34 g/mol. The purity is usually 95%.

1-benzyl-3-(benzyloxy)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014066-77-3

• Formula:
• C21H19N5O2S

• InChI:
• InChI=1S/C21H19N5O2S/c1-15-23-24-21(29-15)22-19(27)18-13-26(12-16-8-4-2-5-9-16)25-20(18)28-14-17-10-6-3-7-11-17/h2-11,13H,12,14H2,1H3,(H,22,24,27)

• InChIKey:
• WTNLKCAWXNAFMT-UHFFFAOYSA-N

• 1-benzyl-3-(benzyloxy)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C21H19N5O2S and its molecular weight is 405.48. The purity is usually 95%.

N-[2-[[1-(4-Chloro-2-fluorophenyl)-2-oxopyrrolidin-3-yl]amino]-2-oxoethyl]-N-ethylprop-2-enamide

Usually In Stock

• CAS RN:
• 2361666-77-3

• Formula:
• C17H19ClFN3O3

• InChI:
• InChI=1S/C17H19ClFN3O3/c1-3-16(24)21(4-2)10-15(23)20-13-7-8-22(17(13)25)14-6-5-11(18)9-12(14)19/h3,5-6,9,13H,1,4,7-8,10H2,2H3,(H,20,23)

• InChIKey:
• ADORPJPUYFZBMW-UHFFFAOYSA-N

• N-[2-[[1-(4-Chloro-2-fluorophenyl)-2-oxopyrrolidin-3-yl]amino]-2-oxoethyl]-N-ethylprop-2-enamide is a useful research compound. Its molecular formula is C17H19ClFN3O3 and its molecular weight is 367.81. The purity is usually 95%.

2,5-dichloro-N-{2-[5-(chlorodifluoromethoxy)-2-methyl-1H-indol-3-yl]ethyl}-4-methoxybenzene-1-sulfonamide

Usually In Stock

• CAS RN:
• 2361866-77-3

• Formula:
• C19H17Cl3F2N2O4S

• InChI:
• InChI=1S/C19H17Cl3F2N2O4S/c1-10-12(13-7-11(30-19(22,23)24)3-4-16(13)26-10)5-6-25-31(27,28)18-9-14(20)17(29-2)8-15(18)21/h3-4,7-9,25-26H,5-6H2,1-2H3

• InChIKey:
• QXYBYGIMDNYDLL-UHFFFAOYSA-N

• 2,5-dichloro-N-{2-[5-(chlorodifluoromethoxy)-2-methyl-1H-indol-3-yl]ethyl}-4-methoxybenzene-1-sulfonamide is a useful research compound. Its molecular formula is C19H17Cl3F2N2O4S and its molecular weight is 513.76. The purity is usually 95%.

3-bromo-1-methyl-1H-pyrazole-4-sulfonyl chloride

In Stock

• CAS RN:
• 1378866-77-3

• Formula:
• C4H4BrClN2O2S

• InChI:
• InChI=1S/C4H4BrClN2O2S/c1-8-2-3(4(5)7-8)11(6,9)10/h2H,1H3

• InChIKey:
• LRAIKAPRQUBEQH-UHFFFAOYSA-N

• 3-bromo-1-methyl-1H-pyrazole-4-sulfonyl chloride is a useful research compound. Its molecular formula is C4H4BrClN2O2S and its molecular weight is 259.51 g/mol. The purity is usually 95%.

6-O-Methyl Mycophenolic Acid Methyl Ester-d9

Usually In Stock

• CAS RN:
• 1331666-77-3

• Formula:
• C₁₉H₁₅D₉O₆

• 6-O-Methyl Mycophenolic Acid Methyl Ester-d9, also known as 6-O-Methyl Mycophenolic Acid Methyl Ester-d9, is a useful research compound. Its molecular formula is C₁₉H₁₅D₉O₆ and its molecular weight is 357.45. The purity is usually 95%.